molecular formula C7H14N2O2 B8767014 Ethyl tetrahydro-1(2H)-pyridazinecarboxylate CAS No. 5740-50-1

Ethyl tetrahydro-1(2H)-pyridazinecarboxylate

Cat. No.: B8767014
CAS No.: 5740-50-1
M. Wt: 158.20 g/mol
InChI Key: QXUYUOORAMVQSV-UHFFFAOYSA-N
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Description

Ethyl tetrahydro-1(2H)-pyridazinecarboxylate is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

5740-50-1

Molecular Formula

C7H14N2O2

Molecular Weight

158.20 g/mol

IUPAC Name

ethyl diazinane-1-carboxylate

InChI

InChI=1S/C7H14N2O2/c1-2-11-7(10)9-6-4-3-5-8-9/h8H,2-6H2,1H3

InChI Key

QXUYUOORAMVQSV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)N1CCCCN1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a hydrogen atmosphere, 10% palladium-carbon (3.2 g) was added to the above-obtained 1,2,3,6-tetrahydropyridazine-1,2-dicarboxylic acid 1-benzyl ester 2-ethyl ester (32 g) in ethanol (100 mL), and the resultant mixture was stirred at 40° C. for 24 hours, and then cooled in air. The reaction mixture was filtered, and the solvent of the filtrate was removed under reduced pressure, and the residue was purified by distillation (boiling point 81° C./1 mmHg), to thereby give hexahydropyridazine-1-carboxylic acid ethyl ester as an oily product (5.96 g, yield from the 2 processes: 31.1%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,2,3,6-tetrahydropyridazine-1,2-dicarboxylic acid 1-benzyl ester 2-ethyl ester
Quantity
32 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
3.2 g
Type
catalyst
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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